Cas no 1211328-07-2 ({2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride)

• Product Name: {2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride
• CAS No: 1211328-07-2
• MF: C₁₃H₁₅BrClNO
• MW: 316.62130188942
• CID: 4577905
• Update Time: 2025-05-22

{2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[(6-Bromonaphthalen-2-yl)oxy]ethyl}(methyl)amine Hydrochloride
• {2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride

• Inchi： 1S/C13H14BrNO.ClH/c1-15-6-7-16-13-5-3-10-8-12(14)4-2-11(10)9-13;/h2-5,8-9,15H,6-7H2,1H3;1H
• InChI Key： DILLPQADXXGCFB-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=C(Br)C=CC=2C=1)CCNC.Cl

{2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride

Comprehensive Overview of {2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride (CAS No. 1211328-07-2)

{2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, identified by its CAS No. 1211328-07-2, belongs to the class of naphthalene derivatives, which are widely studied for their unique chemical properties and potential therapeutic benefits. The presence of a bromine substituent at the 6-position of the naphthalene ring enhances its reactivity, making it a valuable intermediate in the development of novel bioactive molecules.

In recent years, the demand for naphthalene-based compounds has surged due to their versatility in drug discovery and material science. Researchers are particularly interested in {2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride for its potential role in modulating biological pathways. The compound's hydrochloride salt form improves its solubility and stability, which are critical factors for laboratory and industrial applications. This aligns with the growing trend of optimizing chemical entities for better pharmacokinetic properties.

The synthesis of {2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride involves multi-step organic reactions, including etherification and amine functionalization. Its molecular structure features a naphthalene core linked to an ethylamine moiety via an oxygen bridge, a configuration that has attracted attention in medicinal chemistry. Such structures are often explored for their ability to interact with enzymes and receptors, making them promising candidates for drug development. This compound's 6-bromo derivative further expands its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry.

From an industrial perspective, CAS No. 1211328-07-2 is often sought after by manufacturers and researchers focusing on high-value chemical intermediates. Its applications extend to the development of fluorescent probes and agrochemicals, addressing the increasing need for innovative solutions in diagnostics and agriculture. The compound's methylamine component also contributes to its relevance in designing molecules with enhanced bioavailability, a key consideration in contemporary pharmaceutical research.

Environmental and safety considerations are paramount when handling {2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This includes adherence to guidelines for chemical storage and waste disposal, topics frequently searched by professionals in the field. The compound's stability under controlled conditions makes it a reliable choice for long-term research projects.

In summary, {2-(6-Bromonaphthalen-2-yl)oxyethyl}(methyl)amine Hydrochloride (CAS No. 1211328-07-2) represents a critical building block in organic and medicinal chemistry. Its unique structural features and functional groups open doors to diverse applications, from drug design to material science. As the scientific community continues to explore naphthalene derivatives, this compound stands out for its potential to address current challenges in chemical synthesis and biomedical research.